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Compound of Interest

(R)-cyclopropyl(2-

Compound Name:
fluorophenyl)methanamine

Cat. No.: B15286636

Get Quote

Executive Summary & Immediate Action

Stop and Read: (R)-cyclopropyl(2-fluorophenyl)methanamine is a fluorinated chiral amine.
[1] Improper disposal poses two distinct risks: corrosive injury to personnel and release of
Hydrogen Fluoride (HF) upon thermal decomposition (incineration).[1]

Primary Hazard: Corrosive (Skin/Eye burns), Acute Toxicity.[1]

o Waste Stream:Fluorinated Organic Basic Waste.[1] Do not mix with general organic solvents
if your facility separates halogenated waste.[1]

e UN Shipping Name: AMINES, LIQUID, CORROSIVE, N.O.S. (or Corrosive liquid, basic,
organic, n.0.s.)

e UN Number: 2735 (or 3267)[1]

Packing Group: Il

Chemical Profile & Hazard Identification
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Understanding the molecular behavior of this compound is the prerequisite for safe disposal.[1]

Property Data Operational Implication

Verify label against this specific

CAS Number 1213522-09-8 (R-isomer) )

isomer.

Contains Nitrogen and
Molecular Formula CioH12FN ]

Fluorine.[1][2]

Incompatible with Acids.
Acidity/Basicity Basic (Amine) Exothermic reaction with acid

chlorides/anhydrides.[1]

Must be incinerated with
) NOx, COx, HF (Hydrogen )
Combustion Byproducts ] scrubbers. Never burn in open
Fluoride) _
air.[1]

) o ) ] High viscosity possible; rinse
Physical State Liquid (or low-melting solid) )
containers thoroughly.[1]

Critical Warning: The presence of the fluorine atom on the phenyl ring means that standard
incineration without flue gas scrubbing will release highly toxic hydrogen fluoride gas.[1] You
must alert your waste contractor to the fluorinated nature of this amine.[1]

Pre-Disposal Treatment & Segregation

The Golden Rule: Segregation at the source prevents downstream accidents.[1]

A. Waste Stream Segregation

Do not combine this chemical with:
e Oxidizers: Risk of violent reaction.[1]
e Acids: Immediate exothermic neutralization and fume generation.[1]

* Non-Halogenated Solvents: If your facility incinerates non-halogenated waste for fuel
recovery, this compound will contaminate the stream with fluorine, potentially damaging the
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incinerator or violating emissions permits.[1]

B. Chemical Treatment (Neutralization)

Note: Neutralization is recommended only for spill cleanup or small residual amounts (<5 mL).
[1] Bulk disposal should remain as pure waste.

Mechanism:

Conversion of the volatile free base to a non-volatile hydrochloride salt.[1]

Protocol:

Dilute the amine in a compatible solvent (e.g., Ethanol or 2-Propanol).[1]

Slowly add 1M or 2M Hydrochloric Acid (HCI) while stirring in an ice bath.

Check pH; aim for pH 6-8.[1]

Dispose of the resulting solution as Halogenated Organic Waste.

Disposal Workflows (Step-by-Step)
Workflow 1: Liquid Waste (Bulk)

o Container Selection: Use High-Density Polyethylene (HDPE) or glass containers.[1] Avoid
metal if the amine is wet/aqueous, as it may corrode.[1]

e Labeling: Mark container as "HAZARDOUS WASTE - Fluorinated Organic Amine
(Corrosive)."[1]

o Transfer: Pour waste using a funnel in a fume hood. Do not overfill (leave 10% headspace).

[1]

o Secondary Containment: Store the waste bottle in a polyethylene tray to capture drips.

Workflow 2: Contaminated Solids (Gloves, Tissues)

o Collection: Place chemically contaminated solid waste into a dedicated yellow/red biohazard-
style bag or a wide-mouth HDPE drum.[1]
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» Sealing: Double-bag the waste to prevent amine vapors from escaping into the lab
atmosphere.

e Disposal: Label as "Solid Debris Contaminated with Corrosives/Fluorinated Organics."[1]

Workflow 3: Empty Containers

o Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Ethanol).[1]
e Rinsate Disposal: Pour the rinsate into the Liquid Waste container (Workflow 1).
» Defacing: Deface the original label and mark as "Triple Rinsed."

e Recycling/Trash: Dispose of the glass/plastic according to local glass recycling or trash
protocols.

Decision Logic & Workflows
Figure 1: Waste Segregation Logic

This decision tree guides the researcher in selecting the correct waste stream to prevent
incompatibility incidents.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://fluorochem.co.uk/product/F657064/
https://fluorochem.co.uk/product/F657064/
https://fluorochem.co.uk/product/F657064/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Waste: (R)-cyclopropyl(2-fluorophenyl)methanamine

Is the waste Liquid or Solid?

Liquid Solid

Solid/Debris

Liquid Form (Gloves, Tissues)

Is it mixed with other chemicals? Siiteen £ el Hemeilas

Waste (Double Bagged)

Yes No

Mixed Solution

Pure Substance

Does the mixture contain
Oxidizers or Acids?

No (Compatible Solvents) \Yes

Stream A: Halogenated STOP: Segregate immediately.

Organic Waste (Basic) Do not mix.

Click to download full resolution via product page
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Caption: Decision logic for segregating fluorinated amine waste. Note the critical stop point for
incompatible mixtures.

Figure 2: Emergency Spill Response

Immediate actions to take in the event of a benchtop spill (<100 mL).

1. Alert & Evacuate 2. Don PPE
(Inform Lab Manager) (Nitrile Gloves x2, Goggles, Lab Coat)

3. Increase Ventilation
(Fume Hood Sash Down)

4. Absorb/Neutralize 5. Collect Waste 6. Label as Hazardous
(Use Vermiculite or Spill Pillow) (Seal in Bag/Jar) (Contains Fluorinated Amine)

Click to download full resolution via product page

Caption: Step-by-step spill response protocol. Speed and respiratory protection are paramount.

Regulatory Compliance & Documentation
RCRA Coding (USA)

Under the Resource Conservation and Recovery Act (RCRA), this waste typically falls under:
e DO002: Corrosivity Characteristic (if pH > 12.5 or corrodes steel).[1]
» DOO01: Ignitability (if in a flammable solvent carrier).[1]

o U-List/P-List: While this specific CAS is likely not explicitly listed, it must be treated as a
characteristic hazardous waste.[1]

Manifesting

When filling out the waste manifest for your environmental services contractor:
o Chemical Name: (R)-cyclopropyl(2-fluorophenyl)methanamine.[1][3]
o Constituents: List "Organic Amine" and "Organic Fluorine."

e Hazard Class: 8 (Corrosive).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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